1-Methylhistamine (hydrochloride)
1-Methylhistamine (hydrochloride)
1-Methylhistamine is a major metabolite of histamine by histamine N-methyltransferase in the pathway of histidine metabolism. It has been used as a biomarker of histaminergic system activity in the brains of Alzheimer’s disease patients as well as those with hypersomnia and other neurological conditions.
Brand Name:
Vulcanchem
CAS No.:
6481-48-7
VCID:
VC0162436
InChI:
InChI=1S/C6H11N3.2ClH/c1-9-4-6(2-3-7)8-5-9;;/h4-5H,2-3,7H2,1H3;2*1H
SMILES:
CN1C=C(N=C1)CCN.Cl.Cl
Molecular Formula:
C6H13Cl2N3
Molecular Weight:
198.09 g/mol
1-Methylhistamine (hydrochloride)
CAS No.: 6481-48-7
Reference Standards
VCID: VC0162436
Molecular Formula: C6H13Cl2N3
Molecular Weight: 198.09 g/mol
| CAS No. | 6481-48-7 |
|---|---|
| Product Name | 1-Methylhistamine (hydrochloride) |
| Molecular Formula | C6H13Cl2N3 |
| Molecular Weight | 198.09 g/mol |
| IUPAC Name | 2-(1-methylimidazol-4-yl)ethanamine;dihydrochloride |
| Standard InChI | InChI=1S/C6H11N3.2ClH/c1-9-4-6(2-3-7)8-5-9;;/h4-5H,2-3,7H2,1H3;2*1H |
| Standard InChIKey | AGXVEALMQHTMSW-UHFFFAOYSA-N |
| SMILES | CN1C=C(N=C1)CCN.Cl.Cl |
| Canonical SMILES | CN1C=C(N=C1)CCN.Cl.Cl |
| Description | 1-Methylhistamine is a major metabolite of histamine by histamine N-methyltransferase in the pathway of histidine metabolism. It has been used as a biomarker of histaminergic system activity in the brains of Alzheimer’s disease patients as well as those with hypersomnia and other neurological conditions. |
| Synonyms | N1-Methylhistamine;Ntau-Methylhistamine;tele-Methylhistamine |
| Reference | 1.Lindell, S.E. and Schayer, R.W. Metabolism of injected [14C] histamine in the kidney of the dog. Br.J.Pharmacol.Chemother. 13(1), 52-53 (1958). |
| PubChem Compound | 11957601 |
| Last Modified | Nov 11 2021 |
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